Cas no 129679-50-1 (3,6-Ethano-1H,4H-furo[3,4-c]furan-1,4-dione,tetrahydro-3,6-dimethyl-)

• Product Name: 3,6-Ethano-1H,4H-furo[3,4-c]furan-1,4-dione,tetrahydro-3,6-dimethyl-
• CAS No: 129679-50-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 157317
• PubChem ID: 3076047
• Update Time: 2025-04-19

3,6-Ethano-1H,4H-furo[3,4-c]furan-1,4-dione,tetrahydro-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Ethano-1H,4H-furo[3,4-c]furan-1,4-dione,tetrahydro-3,6-dimethyl-
• 1,4-Dimethylbis-lactone
• 1,4-dimethyltetrahydro-3H,6H-1,4-ethanofuro[3,4-c]furan-3,6-dione
• 1,4-Ethano-1H,3H-furo(3,4-c)furan-3,6(4H)-dione, dihydro-1,4-dimethyl-
• DTXSID60926459
• 129679-50-1
• 1,4-dimethyl-5,10-dioxatricyclo[5.3.0.04,8]decane-6,9-dione
• AKOS006277110

• Inchi： 1S/C10H12O4/c1-9-3-4-10(2)6(8(12)13-9)5(9)7(11)14-10/h5-6H,3-4H2,1-2H3
• InChI Key： VGVJHBAJIFZPJX-UHFFFAOYSA-N
• SMILES： O1C(C2C3(C)CCC1(C)C2C(=O)O3)=O

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6